Cas no 355008-55-8 (3-(2-Methylphenyl)-4-pyridinecarboxylicacidmethylester)
355008-55-8 structure
Product Name:3-(2-Methylphenyl)-4-pyridinecarboxylicacidmethylester
CAS No:355008-55-8
MF:C14H13NO2
MW:227.258523702621
CID:2186330
PubChem ID:71774017
Update Time:2025-04-21
3-(2-Methylphenyl)-4-pyridinecarboxylicacidmethylester Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Methylphenyl)-4-pyridinecarboxylicacidmethylester
- Methyl 3-(2-methylphenyl)isonicotinate
- 355008-55-8
- SCHEMBL21056662
- 3-(2-methylphenyl)-4-pyridinecarboxylic acid methyl ester
- DB-261622
-
- Inchi: 1S/C14H13NO2/c1-10-5-3-4-6-11(10)13-9-15-8-7-12(13)14(16)17-2/h3-9H,1-2H3
- InChI Key: YCEXHYXJCGNDGL-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CN=CC=1C1C=CC=CC=1C)=O
Computed Properties
- Exact Mass: 227.094628657g/mol
- Monoisotopic Mass: 227.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 39.2Ų
3-(2-Methylphenyl)-4-pyridinecarboxylicacidmethylester Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
355008-55-8 (3-(2-Methylphenyl)-4-pyridinecarboxylicacidmethylester) Related Products
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